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molecular formula C15H12N2O5S B8301672 7-Methoxy-4-nitro-1-(phenylsulfonyl)indole

7-Methoxy-4-nitro-1-(phenylsulfonyl)indole

Cat. No. B8301672
M. Wt: 332.3 g/mol
InChI Key: GBDIDPXGDCYSTR-UHFFFAOYSA-N
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Patent
US08648104B2

Procedure details

To a solution of 1-benzenesulfonyl-7-methoxy-4-nitro-1H-indole (R) (1 eq) in methanol was added a solution of sodium hydroxide (5 eq) in water. The solution was heated to reflux for 3 hrs. Methanol was removed under reduced pressure then water and ethyl acetate were added. The ethyl acetate layer separated and washed repeatedly (3×) with water. The ethyl acetate layer was concentrated and evaporated to dryness to produce the desired product.
Name
1-benzenesulfonyl-7-methoxy-4-nitro-1H-indole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
desired product

Identifiers

REACTION_CXSMILES
C1(S([N:10]2[C:18]3[C:13](=[C:14]([N+:21]([O-:23])=[O:22])[CH:15]=[CH:16][C:17]=3[O:19][CH3:20])[CH:12]=[CH:11]2)(=O)=O)C=CC=CC=1.[OH-].[Na+]>CO.O>[CH3:20][O:19][C:17]1[CH:16]=[CH:15][C:14]([N+:21]([O-:23])=[O:22])=[C:13]2[C:18]=1[NH:10][CH:11]=[CH:12]2 |f:1.2|

Inputs

Step One
Name
1-benzenesulfonyl-7-methoxy-4-nitro-1H-indole
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)S(=O)(=O)N1C=CC2=C(C=CC(=C12)OC)[N+](=O)[O-]
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
CO
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The solution was heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux for 3 hrs
Duration
3 h
CUSTOM
Type
CUSTOM
Details
Methanol was removed under reduced pressure
ADDITION
Type
ADDITION
Details
water and ethyl acetate were added
CUSTOM
Type
CUSTOM
Details
The ethyl acetate layer separated
WASH
Type
WASH
Details
washed repeatedly (3×) with water
CONCENTRATION
Type
CONCENTRATION
Details
The ethyl acetate layer was concentrated
CUSTOM
Type
CUSTOM
Details
evaporated to dryness

Outcomes

Product
Name
desired product
Type
product
Smiles
COC=1C=CC(=C2C=CNC12)[N+](=O)[O-]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.